Cas no 2097872-63-2 (N-[2,2-bis(furan-2-yl)ethyl]furan-2-carboxamide)

• Product Name: N-[2,2-bis(furan-2-yl)ethyl]furan-2-carboxamide
• CAS No: 2097872-63-2
• MF: C₁₅H₁₃NO₄
• MW: 271.268024206162
• CID: 5354918
• Update Time: 2025-11-07

N-[2,2-bis(furan-2-yl)ethyl]furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,2-di(furan-2-yl)ethyl)furan-2-carboxamide
• N-[2,2-bis(furan-2-yl)ethyl]furan-2-carboxamide

• Inchi： 1S/C15H13NO4/c17-15(14-6-3-9-20-14)16-10-11(12-4-1-7-18-12)13-5-2-8-19-13/h1-9,11H,10H2,(H,16,17)
• InChI Key： QCBYQQDQOSYUAT-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(C1=CC=CO1)CNC(C1=CC=CO1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 320
• XLogP3: 1.9
• Topological Polar Surface Area: 68.5

Additional information on N-[2,2-bis(furan-2-yl)ethyl]furan-2-carboxamide

N-[2,2-bis(furan-2-yl)ethyl]furan-2-carboxamide (CAS No. 2097872-63-2): A Comprehensive Overview

N-[2,2-bis(furan-2-yl)ethyl]furan-2-carboxamide (CAS No. 2097872-63-2) is a specialized organic compound that has garnered attention in recent years due to its unique structural properties and potential applications in various fields. This compound, characterized by its furan-based structure, is increasingly being studied for its role in pharmaceutical research, material science, and agrochemical development. The presence of multiple furan rings in its molecular framework makes it a subject of interest for researchers exploring novel bioactive molecules and advanced materials.

The chemical structure of N-[2,2-bis(furan-2-yl)ethyl]furan-2-carboxamide features a central ethyl group flanked by two furan-2-yl moieties, with an additional furan-2-carboxamide group attached. This arrangement not only contributes to its stability but also enhances its reactivity in specific chemical environments. Researchers have noted that the compound's furan-rich backbone may offer unique electronic properties, making it a candidate for applications in organic electronics and conductive polymers, which are currently hot topics in sustainable technology.

One of the most frequently asked questions about N-[2,2-bis(furan-2-yl)ethyl]furan-2-carboxamide relates to its synthesis. The compound is typically prepared through multi-step organic reactions involving furan derivatives and carboxamide-forming reagents. Given the growing interest in green chemistry, many researchers are exploring eco-friendly synthetic routes for such compounds, which aligns with the global push toward sustainable chemical processes. The demand for furan-based compounds like this one has surged due to their potential as alternatives to petroleum-derived chemicals.

In pharmaceutical research, N-[2,2-bis(furan-2-yl)ethyl]furan-2-carboxamide is being investigated for its potential bioactivity. Early studies suggest that its furan-carboxamide structure may interact with biological targets, though extensive clinical research is still needed. This aligns with the broader trend of exploring heterocyclic compounds for drug discovery, a topic that frequently appears in scientific literature and AI-driven research queries. The compound's molecular diversity makes it a promising candidate for further exploration in medicinal chemistry.

From a commercial perspective, the market for furan-containing compounds like N-[2,2-bis(furan-2-yl)ethyl]furan-2-carboxamide is expanding. Industries are increasingly interested in such molecules for their potential in creating biodegradable materials and specialty chemicals. The compound's CAS number, 2097872-63-2, is often searched in chemical databases by procurement specialists and R&D teams looking for novel building blocks for their projects. This reflects the growing importance of furan derivatives in industrial applications.

Another area of interest is the compound's potential role in agrochemical formulations. The furan rings in N-[2,2-bis(furan-2-yl)ethyl]furan-2-carboxamide may contribute to pesticidal or herbicidal activity, though regulatory approvals would be required for such uses. This ties into the larger conversation about developing safer and more environmentally friendly agrochemicals, a topic that dominates many sustainability-focused discussions in the chemical industry.

Handling and storage of N-[2,2-bis(furan-2-yl)ethyl]furan-2-carboxamide require standard laboratory precautions. While not classified as hazardous under normal conditions, proper handling procedures should always be followed when working with any chemical compound. Researchers often search for information about the compound's stability, solubility, and compatibility with other chemicals - all crucial factors in experimental design and industrial applications.

The future research directions for N-[2,2-bis(furan-2-yl)ethyl]furan-2-carboxamide are likely to focus on expanding its applications in material science and exploring its biological activities. With the increasing emphasis on bio-based chemicals and sustainable materials, compounds with furan architectures are expected to remain at the forefront of chemical innovation. The unique combination of its furan-2-yl and carboxamide functionalities offers numerous possibilities for molecular modifications and derivative synthesis.

For researchers and industry professionals seeking detailed technical information about N-[2,2-bis(furan-2-yl)ethyl]furan-2-carboxamide (CAS 2097872-63-2), consultation with specialized chemical databases and literature is recommended. The compound represents an interesting case study in how furan-based chemistry continues to provide valuable building blocks for diverse applications across multiple scientific disciplines.